Cas no 31366-97-9 ([1,1'-Biphenyl]-4-ol,3-chloro-, sodium salt (1:1))

• Product Name: [1,1'-Biphenyl]-4-ol,3-chloro-, sodium salt (1:1)
• CAS No: 31366-97-9
• MF: C₁₂H₈ClNaO
• MW: 226.634093284607
• CID: 314812
• PubChem ID: 23705733
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,3-chloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,3-chloro-, sodium salt (1:1)
• SODIUM 2-CHLORO-4-PHENYLPHENATE
• sodium,2-chloro-4-phenylphenolate
• Sodium 2-chloro-4-phenylphenolate
• 3HNV61OUA1
• 4-Biphenylol, 3-chloro-, sodium salt
• (1,1'-Biphenyl)-4-ol, 3-chloro-, sodium salt
• 31366-97-9
• SCHEMBL5933701
• Q27257223
• Phenol, 2-chloro-4-phenyl-, sodium deriv.
• UNII-3HNV61OUA1
• 2-Chloro-4-phenylphenol sodium salt

• Inchi： 1S/C12H9ClO.Na/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9;/h1-8,14H;/q;+1/p-1
• InChI Key： ARCOPJIXLBWKLT-UHFFFAOYSA-M
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=CC=1)[O-].[Na+]

Computed Properties

• Exact Mass: 226.01624
• Monoisotopic Mass: 226.016137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1

Experimental Properties

• Boiling Point: 317.4°C at 760 mmHg
• Flash Point: 145.8°C
• PSA: 23.06